Cas no 61883-13-4 (1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester)

• Product Name: 1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester
• CAS No: 61883-13-4
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 463891
• PubChem ID: 71391466
• Update Time: 2025-04-19

1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, 3-(hydroxyimino)-, diethyl ester
• diethyl 3-hydroxyiminocyclohexane-1,2-dicarboxylate
• Diethyl 3-(hydroxyimino)cyclohexane-1,2-dicarboxylate
• 61883-13-4
• DTXSID70813326

• Inchi： 1S/C12H19NO5/c1-3-17-11(14)8-6-5-7-9(13-16)10(8)12(15)18-4-2/h8,10,16H,3-7H2,1-2H3
• InChI Key： GXNZZLDCPSVOEE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCC(C1C(=O)OCC)=NO)=O

Computed Properties

• Exact Mass: 257.12637
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.19